Cas no 2228685-28-5 (5-({(tert-butoxy)carbonylamino}(phenyl)methyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-({(tert-butoxy)carbonylamino}(phenyl)methyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228685-28-5
• MF: C₁₆H₁₈N₂O₅
• MW: 318.324524402618
• CID: 6405507
• PubChem ID: 165622268
• Update Time: 2025-10-25

5-({(tert-butoxy)carbonylamino}(phenyl)methyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-({(tert-butoxy)carbonylamino}(phenyl)methyl)-1,2-oxazole-3-carboxylic acid
• EN300-1873091
• 5-({[(tert-butoxy)carbonyl]amino}(phenyl)methyl)-1,2-oxazole-3-carboxylic acid
• 2228685-28-5

• Inchi： 1S/C16H18N2O5/c1-16(2,3)22-15(21)17-13(10-7-5-4-6-8-10)12-9-11(14(19)20)18-23-12/h4-9,13H,1-3H3,(H,17,21)(H,19,20)
• InChI Key： IMPDZMNIZIRVBD-UHFFFAOYSA-N
• SMILES： O(C(NC(C1=CC(C(=O)O)=NO1)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.12157168g/mol
• Monoisotopic Mass: 318.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 102Ų

Additional information on 5-({(tert-butoxy)carbonylamino}(phenyl)methyl)-1,2-oxazole-3-carboxylic acid

Recent Advances in the Study of 5-({(tert-butoxy)carbonylamino}(phenyl)methyl)-1,2-oxazole-3-carboxylic acid (CAS: 2228685-28-5)

The compound 5-({(tert-butoxy)carbonylamino}(phenyl)methyl)-1,2-oxazole-3-carboxylic acid (CAS: 2228685-28-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery and development. This research briefing aims to provide an overview of the latest studies and applications of this compound, highlighting its synthetic utility, biological activities, and emerging therapeutic potentials.

Recent literature has demonstrated the role of 5-({(tert-butoxy)carbonylamino}(phenyl)methyl)-1,2-oxazole-3-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Researchers have exploited its unique structural features, including the oxazole ring and the tert-butoxycarbonyl (Boc) protected amino group, to design and synthesize libraries of small molecules targeting various biological pathways. The compound's ability to undergo diverse chemical transformations makes it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized this compound to develop a series of potent inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The oxazole core was found to be crucial for maintaining the inhibitors' binding affinity, while the Boc-protected amino group allowed for further structural modifications to optimize pharmacokinetic properties. The study reported promising in vitro and in vivo results, with several derivatives showing nanomolar potency against specific cancer cell lines.

Another significant application of 2228685-28-5 has been in the development of antimicrobial agents. Research published in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of novel oxazole-based antibiotics using this compound as a starting material. The resulting derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, with some compounds showing improved stability compared to existing antibiotics. The presence of the carboxylic acid functionality was particularly important for enhancing water solubility and bioavailability.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes to produce 5-({(tert-butoxy)carbonylamino}(phenyl)methyl)-1,2-oxazole-3-carboxylic acid. A 2024 paper in Organic Process Research & Development reported a green chemistry approach using continuous flow technology, which significantly improved yield and reduced waste generation compared to traditional batch methods. This development is particularly important for scaling up production while maintaining environmental sustainability.

Looking forward, the versatility of 2228685-28-5 continues to inspire new research directions. Current investigations are exploring its potential in targeted drug delivery systems, where the Boc group can be selectively deprotected to conjugate with various targeting moieties. Additionally, computational studies are being conducted to better understand its conformational properties and interaction patterns with biological targets, which could lead to more rational drug design strategies.

In conclusion, 5-({(tert-butoxy)carbonylamino}(phenyl)methyl)-1,2-oxazole-3-carboxylic acid represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. The recent studies highlighted in this briefing demonstrate its potential in addressing various therapeutic challenges, from cancer to antimicrobial resistance. As research progresses, we anticipate seeing more innovative applications of this compound in the development of novel therapeutic agents.